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Compound of Interest

Compound Name: Atriopeptin Il (rat, mouse)

Cat. No.: B1591219

A comprehensive guide for researchers and drug development professionals on the
physiological and pharmacological actions of Atriopeptin Il, detailing its effects in both
laboratory and living systems. This guide synthesizes key experimental findings, presents
guantitative data for comparative analysis, and outlines the methodologies employed in pivotal
studies.

Atriopeptin II, a 23-amino acid synthetic analogue of the atrial natriuretic peptide (ANP), is a
potent vasoactive peptide with significant diuretic, natriuretic, and hypotensive properties.[1][2]
Its discovery has paved the way for a deeper understanding of cardiovascular and renal
homeostasis. This guide provides a detailed comparison of the documented effects of
Atriopeptin Il in controlled in vitro settings versus its systemic actions in vivo.

Quantitative Data Comparison

The following tables summarize the key quantitative effects of Atriopeptin Il observed in various
experimental models.

Table 1: In Vitro Effects of Atriopeptin Il
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Concentration/ Observed
Parameter Model System Reference
Dose Effect
Vascular Smooth - )
Vascular Tone Not Specified Relaxation [1]
Muscle
Single-Nephron
Isolated
Glomerular 1 38.5% (from 78
o Perfused Dog 5x1077M )
Filtration Rate to 108 nl/min)
Glomerulus
(SNGFR)
Glomerular
) Isolated
Capillary 112.9% (from 31
) Perfused Dog 5x10°7M [2]
Hydrostatic to 35 mmHg)
Glomerulus
Pressure (PGC)
Isolated
I . 1 56.3% (from
Filtration Fraction  Perfused Dog 5x10-7 M [2]
0.16 to 0.25)
Glomerulus
Basal Arginine Hypothalamo-
Vasopressin neurohypophysia 1071°M 1 52%
(AVP) Release | Explant
Basal Renin Rat Renal No significant
: : 10-°M [3]
Release Cortical Slices change (-9%)
Isoproterenol- o
] ) Rat Renal No significant
Stimulated Renin ) ) 10-¢M [3]
Cortical Slices effect
Release
Angiotensin II- o
- ] Rat Renal No significant
Inhibited Renin ) ) 10-*M [3]
Cortical Slices effect
Release
Human
Isolated Human
Pulmonary Artery
] Pulmonary Artery  N/A 8.96 £ 0.21 [4]
Relaxation )
Rings
(PEC50)
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Table 2: In Vivo Effects of Atriopeptin Il
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Observed
Parameter Model System Dose Reference
Effect
) Conscious )
Arterial Pressure 0.1 nmol/kg/min 1 9% [1]
Sheep
] Conscious )
Cardiac Output 0.1 nmol/kg/min 1 18% [1]
Sheep
Conscious )
Stroke Volume 0.1 nmol/kg/min 1 28% [1]
Sheep
Right Atrial Conscious )
0.1 nmol/kg/min 1 2.3 mmHg [1]
Pressure Sheep
Conscious )
Heart Rate 0.1 nmol/kg/min 1 16% [1]
Sheep
Total Peripheral Conscious )
_ 0.1 nmol/kg/min 1 13% [1]
Resistance Sheep
] Anesthetized
Arterial Blood ) 2.5-10 ug/kg Dose-related
Hypertensive ) [5]
Pressure (bolus) reduction
Rats
Glomerular _
o Anesthetized o
Filtration Rate ) 2.5-10 ug/kg Significant
) Hypertensive ) [5]
(nonclipped (bolus) increase
] Rats
kidney)
Urine Flow Anesthetized o
) ) 2.5-10 pg/kg Significant
(nonclipped Hypertensive ) [5]
] (bolus) increase
kidney) Rats
Sodium _
) Anesthetized o
Excretion ] 2.5-10 ug/kg Significant
) Hypertensive ) [5]
(nonclipped (bolus) increase
_ Rats
kidney)
Plasma Renin Normotensive ) No significant
o 25 ng/kg/min [3]
Activity Humans change (-4%)
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Plasma Renin Hypertensive ) No significant
o 25 ng/kg/min [3]
Activity Humans change (+5%)
Inulin Clearance 1 from 15.8 to
] Rat Model of ]
(Ischemic ] 0.20 pg/kg/min 244.4 [6]
) Ischemic ARF .
Kidney) pI/min/100g
Urine Flow
) Rat Model of ) 1 from1.1to
(Ischemic ] 0.20 pg/kg/min ) [6]
) Ischemic ARF 23.1 pl/min/100g
Kidney)
Serum
o Rat Model of ) L from3.3t0 1.8
Creatinine (24h ) 0.20 pg/kg/min [6]
Ischemic ARF mg/dl

post-ischemia)

Signaling Pathway of Atriopeptin Il

Atriopeptin Il exerts its cellular effects by binding to the natriuretic peptide receptor-A (NPR-A).

This binding activates the intracellular guanylyl cyclase domain of the receptor, leading to the

conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[7][8]

cGMP then acts as a second messenger, mediating a variety of downstream effects, including

the relaxation of vascular smooth muscle and the regulation of ion channel activity in the

kidneys.[7][9]
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Chronically
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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